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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the IUPAC nomenclature of

basketane, a fascinating polycyclic alkane. It delves into its structural characteristics,

physicochemical properties, detailed synthetic protocols, and key chemical transformations.

This document is intended to serve as a valuable resource for researchers, chemists, and

professionals in drug development who are interested in the unique structural and chemical

attributes of strained organic molecules.

Introduction to Basketane
Basketane is a saturated polycyclic hydrocarbon with the chemical formula C₁₀H₁₂, first

synthesized in 1966 independently by the research groups of S. Masamune and W. G. Dauben

and D. L. Whalen.[1] Its common name is derived from its basket-like shape.[1] This highly

strained cage-like structure, composed of multiple fused cyclobutane and cyclopropane rings,

imparts unique chemical and physical properties, making it a subject of significant interest in

the study of molecular strain and reactivity.[2]
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IUPAC Nomenclature and Structure
The systematic name for basketane, according to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature, is pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane.[2] This name is

derived using the von Baeyer system for naming polycyclic compounds.

The components of the IUPAC name are broken down as follows:

pentacyclo: Indicates the presence of five rings in the molecular structure.[2]

[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]: This numerical descriptor, enclosed in brackets, defines the connectivity

and size of the rings.

The first three numbers, 4.4.0, describe the number of carbon atoms in the three bridges

connecting the two main bridgehead atoms.

The subsequent superscripted numbers, 2,5, 3,8, and 4,7, denote the locations of the

additional bridges that form the remaining rings.[2]

decane: Specifies that the molecule is a saturated alkane containing a total of ten carbon

atoms.

The structure of basketane features a rigid, cage-like framework characterized by significant

angle and torsional strain.[2]

Physicochemical and Spectroscopic Data
The unique structure of basketane gives rise to distinct physical and spectroscopic properties.

A summary of these properties is presented in the table below.
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Property Value

Molecular Formula C₁₀H₁₂

Molar Mass 132.206 g·mol⁻¹

Melting Point 58–61 °C

Boiling Point ~185 °C at 760 mmHg

Density 1.30 g/cm³

¹H NMR

Exhibits high symmetry with a limited number of

signals. The absence of signals in the 4.5-6.5

ppm range confirms the saturated nature.

¹³C NMR

Shows a limited number of distinct signals due

to molecular symmetry, indicating unique carbon

environments for the bridgehead CH and CH₂

groups.

Infrared (IR)

Characteristic aliphatic C-H stretching bands are

observed at 2900-3000 cm⁻¹. The absence of

carbonyl (~1700 cm⁻¹) or C=C (1640-1680

cm⁻¹) stretches is notable.

Mass Spectrometry (MS)

The molecular ion peak (M⁺) appears at m/z

132. Fragmentation patterns often show the loss

of C₂H₄ units (m/z 104), reflecting the high strain

in the molecule.

Experimental Protocols
Synthesis of Basketane via the Diels-Alder Approach
One of the original synthetic routes to basketane begins with a Diels-Alder reaction between

cyclooctatetraene and maleic anhydride.[1]

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride
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Procedure: In a suitable reaction vessel, a solution of cyclooctatetraene and maleic

anhydride in benzene is stirred at room temperature. The reaction proceeds as a [4+2]

cycloaddition to yield the endo-adduct, a polycyclic anhydride.[2]

Step 2: Photochemical [2+2] Cycloaddition

Procedure: The polycyclic anhydride from the previous step is dissolved in acetone. The

solution is then irradiated with a suitable light source (e.g., a mercury-vapor lamp) to induce

an intramolecular [2+2] cycloaddition. This step forms the central cyclobutane ring of the

basketane framework, yielding a caged anhydride in approximately 40% yield.[1]

Step 3: Hydrolysis of the Caged Anhydride

Procedure: The caged anhydride is hydrolyzed to the corresponding dicarboxylic acid by

treatment with an aqueous solution of sodium carbonate.[2]

Step 4: Oxidative Decarboxylation to Basketene

Procedure: The dicarboxylic acid is subjected to oxidative decarboxylation using lead

tetraacetate in pyridine. This reaction removes the two carboxyl groups as carbon dioxide

and introduces a double bond, forming the unsaturated intermediate, basketene

(pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]dec-9-ene).[2]

Step 5: Catalytic Hydrogenation to Basketane

Procedure: Basketene is dissolved in a suitable solvent (e.g., ethanol or ethyl acetate) and

subjected to catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst. The

reaction is carried out under a hydrogen atmosphere until the uptake of hydrogen ceases.

This final step saturates the double bond to yield basketane.[2]

Synthesis of Basketane from 1,4-Benzoquinone and
Cyclohexa-1,3-diene
An alternative synthesis with a better overall yield has also been reported.[1]

Step 1: Synthesis of 2,5-dibromo-1,4-benzoquinone
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Procedure: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]

Step 2: Diels-Alder Reaction

Procedure: 2,5-dibromo-1,4-benzoquinone reacts with cyclohexa-1,3-diene in a Diels-Alder

reaction to form a polycyclic diketone.[1]

Step 3: Photochemical Isomerization

Procedure: The polycyclic diketone undergoes photoisomerization to yield 1,6-

dibromopentacyclo[6.4.0.0³,⁶.0⁴,¹².0⁵,⁹]dodeca-2,7-dione.[1]

Step 4: Pseudo-Favorskii Rearrangement

Procedure: The dibrominated diketone is treated with a 25% aqueous solution of sodium

hydroxide, which induces a pseudo-Favorskii rearrangement to give a dicarboxylic acid.[1]

Step 5: Modified Hunsdiecker Reaction

Procedure: The dicarboxylic acid is decarboxylated via a modified Hunsdiecker reaction to a

dibromide.[1]

Step 6: Reductive Debromination

Procedure: The final step involves the reductive debromination of the dibromide with

tributyltin hydride to afford basketane. The overall yield from cyclohexa-1,3-diene is reported

to be 11%.[1]

Key Reactions of Basketane
The high strain energy of basketane makes it susceptible to various rearrangement and ring-

opening reactions.

Metal-Catalyzed Isomerization to Snoutane
Procedure: Basketane undergoes isomerization to snoutane when catalyzed by silver(I)

ions. The reaction is typically carried out by heating basketane with silver perchlorate. This
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rearrangement involves a skeletal reorganization to a thermodynamically more stable,

though still strained, isomer.

Palladium-Catalyzed Hydrogenation to Twistane
Procedure: In the presence of a palladium on carbon catalyst and hydrogen gas, basketane
undergoes hydrogenolysis. Initially, one of the C-C bonds is cleaved to form

dihydrobasketane (tetracyclo[4.4.0.0²,⁵.0³,⁸]decane). Further hydrogenation leads to the

cleavage of another C-C bond, ultimately yielding twistane, a less strained tetracyclic alkane.

[1]

Visualizations
The following diagrams illustrate the synthetic pathway to basketane and its key chemical

transformations.
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Caption: Synthetic pathway to Basketane via Diels-Alder reaction.
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Caption: Key chemical reactions of Basketane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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